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Compound of Interest

Compound Name:
Bromo-PEG3-phosphonic acid

diethyl ester

Cat. No.: B606395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of Bromo-PEG3-phosphonic
acid diethyl ester, a heterobifunctional linker commonly utilized in the development of

Proteolysis Targeting Chimeras (PROTACs). The procedures outlined below are based on

established chemical principles for the synthesis of analogous compounds.

Introduction
Bromo-PEG3-phosphonic acid diethyl ester is a valuable chemical tool in drug discovery

and development, particularly in the field of targeted protein degradation. Its structure

incorporates three key functional elements: a terminal bromine atom, a triethylene glycol

(PEG3) spacer, and a diethyl phosphonate group.[1] The terminal bromine serves as a reactive

handle for nucleophilic substitution, allowing for conjugation to a protein-targeting ligand.[1] The

hydrophilic PEG3 linker enhances the solubility of the resulting PROTAC molecule and

provides optimal spatial separation between the target protein binder and the E3 ligase

recruiting moiety.[1] The diethyl phosphonate group can be hydrolyzed to the corresponding

phosphonic acid, which can act as a warhead for certain targets or be used for further chemical

modifications.[1][2] This linker is particularly useful in the synthesis of PROTACs designed to

induce the degradation of specific proteins by hijacking the ubiquitin-proteasome system.[1][3]
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Parameter Value

IUPAC Name
diethyl {2-[2-(2-

bromoethoxy)ethoxy]ethyl}phosphonate

CAS Number 1148026-98-5

Molecular Formula C12H26BrO6P

Molecular Weight 377.21 g/mol

Appearance Colorless to pale yellow oil

Purity (Typical) ≥95%

Experimental Protocols
The synthesis of Bromo-PEG3-phosphonic acid diethyl ester can be achieved via a

Michaelis-Arbuzov reaction between 1-bromo-2-(2-(2-bromoethoxy)ethoxy)ethane and triethyl

phosphite. This reaction is a well-established method for the formation of a carbon-phosphorus

bond.[4][5]

Materials and Equipment:

1-bromo-2-(2-(2-bromoethoxy)ethoxy)ethane

Triethyl phosphite

Anhydrous Toluene

Round-bottom flask

Reflux condenser

Magnetic stirrer with heating mantle

Rotary evaporator

High-vacuum pump
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Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Standard glassware and laboratory equipment

Synthesis Procedure:

Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, add 1-bromo-2-(2-(2-bromoethoxy)ethoxy)ethane (1 equivalent).

Addition of Reagent: Add triethyl phosphite (1.1 equivalents) to the flask.

Reaction Conditions: The reaction mixture is heated to reflux (approximately 120-130 °C)

and stirred vigorously for 12-24 hours. The progress of the reaction should be monitored by

Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Workup: After the reaction is complete, the mixture is cooled to room temperature. The

excess triethyl phosphite and the ethyl bromide byproduct are removed under reduced

pressure using a rotary evaporator.

Purification: The crude product is purified by silica gel column chromatography using a

gradient of ethyl acetate in hexane to afford the pure Bromo-PEG3-phosphonic acid
diethyl ester as a colorless to pale yellow oil.

Characterization Data (Hypothetical):

Technique Result

¹H NMR (400 MHz, CDCl₃)

δ 4.15-4.05 (m, 4H), 3.80-3.60 (m, 10H), 3.45 (t,

J=6.4 Hz, 2H), 2.05 (dt, J=18.4, 6.8 Hz, 2H),

1.30 (t, J=7.1 Hz, 6H)

³¹P NMR (162 MHz, CDCl₃) δ 30.5

Mass Spec (ESI+) m/z = 377.07 [M+H]⁺, 399.05 [M+Na]⁺

Yield 75-85%
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Diagrams
Synthesis Workflow for Bromo-PEG3-phosphonic acid diethyl ester
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Caption: A flowchart illustrating the synthesis of Bromo-PEG3-phosphonic acid diethyl ester.
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General PROTAC Mechanism of Action
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Caption: The general mechanism of action for a PROTAC molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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